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Compound of Interest

Compound Name: Calcium Maleate

Cat. No.: B1233713

In-Depth Technical Guide: Calcium Maleate

Introduction

Calcium maleate, the calcium salt of maleic acid, is a compound with emerging applications in
various industrial and biomedical fields. While not as extensively studied as other calcium salts,
its unique properties, derived from the dicarboxylic nature of maleic acid, have garnered
scientific interest. This guide provides a comprehensive overview of the available technical
information regarding calcium maleate, with a focus on its synthesis, properties, and analytical
characterization. Due to the limited publicly available research on the specific "discovery and
history" of calcium maleate as a distinct entity, this document will focus on the technical data
available from patent literature and related scientific principles.

Synthesis and Properties

Calcium maleate is typically synthesized through the reaction of a calcium salt, such as
calcium hydroxide or calcium carbonate, with maleic acid or maleic anhydride. The resulting
salt's properties are influenced by the stoichiometry of the reactants and the reaction

conditions.

Table 1: Physicochemical Properties of Calcium Maleate
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Property Value Source

Molecular Formula C4H2Ca0O4

Molecular Weight 154.14 g/mol

Appearance White crystalline powder General observation
Solubility in Water Sparingly soluble

Experimental Protocols

Protocol 1: Synthesis of Calcium Maleate

Objective: To synthesize calcium maleate from calcium hydroxide and maleic acid.
Materials:

e Calcium hydroxide (Ca(OH)z2)

e Maleic acid (C4H40a4)

e Deionized water

o Magnetic stirrer

» Beakers

« Filtration apparatus (Buchner funnel, filter paper)

e Drying oven

Procedure:

» A specific molar ratio of maleic acid is dissolved in deionized water with continuous stirring.
» A stoichiometric amount of calcium hydroxide is slowly added to the maleic acid solution.

e The reaction mixture is stirred at a controlled temperature (e.g., 60°C) for a set duration
(e.g., 2 hours) to ensure complete reaction.
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» The resulting precipitate of calcium maleate is collected by filtration.

e The collected solid is washed with deionized water to remove any unreacted starting
materials.

e The final product is dried in an oven at a specified temperature (e.g., 105°C) until a constant
weight is achieved.

Logical Relationship of Synthesis Steps

(Dissolve Maleic Acid in Water)
;

(Add Calcium Hydroxide)
;

(Stir at Controlled Temperature)
;

(Filter Precipitate)

;

(Wash with Deionized Wate)

Dry the Product

Click to download full resolution via product page

Caption: A flowchart illustrating the key steps in the synthesis of calcium maleate.
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Applications in Research and Development

Patent literature suggests the use of calcium maleate in various formulations, including as a
component in polymer compositions and as a food additive. Its potential as a calcium
supplement or in drug delivery systems is an area of ongoing investigation, although detailed
public research is scarce. The dicarboxylate nature of the maleate ion could offer advantages
in terms of chelation and interaction with biological systems.

Experimental Workflow for Polymer Composite Formulation
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Caption: A workflow for incorporating calcium maleate into a polymer composite and its
subsequent characterization.

Conclusion
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While the dedicated scientific literature on the discovery and history of calcium maleate is
limited, its synthesis and potential applications are evident from patent filings. The
methodologies presented here provide a foundational understanding for researchers and drug
development professionals interested in exploring the properties and utility of this compound.
Further research is warranted to fully elucidate its physicochemical characteristics and potential
biological activities, which could pave the way for novel applications in materials science and
pharmaceuticals. The lack of detailed signaling pathway information precludes the creation of
such a diagram at this time.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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